1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride

• IUPAC Name: 1-propan-2-ylsulfonylpiperidin-4-amine;hydrochloride
• InChI: InChI=1S/C8H18N2O2S.ClH/c1-7(2)13(11,12)10-5-3-8(9)4-6-10;/h7-8H,3-6,9H2,1-2H3;1H
• InChI Key: YBAYMQAHXOUMIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)N1CCC(CC1)N.Cl
• Molecular Formula: C8H19ClN2O2S
• Molecular Weight: 242.77 g/mol
• CAS No.: 483366-19-4

Description

1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride is a useful research compound. Its molecular formula is C8H19ClN2O2S and its molecular weight is 242.77 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Piperidine Derivatives

A series of novel piperidinyl-containing α-aminophosphonates was synthesized through a one-pot reaction. These compounds demonstrated insecticidal activities against Plutella xylostella, indicating their potential application in agricultural or pharmaceutical industries (Jiang et al., 2013).

Conformational Analysis

An efficient synthetic approach toward substituted piperidines was developed, contributing to the conformational analysis of such compounds. The study emphasized the stereochemistry and conformational changes in trans-piperidine intermediates, crucial for understanding their biological and chemical properties (Kim et al., 2007).

Piperidone as an Intermediate

Piperidone, characterized by a 6-carbon ring substituted with nitrogen and a double-bonded oxygen atom, is used in pharmaceutical and chemical industries as intermediates. The study highlighted its synthesis using amino acids, showcasing its antimicrobial activity against specific pathogens (Soundarrajan et al., 2011).

Cytotoxic Agents

Compounds with piperidinyl structure demonstrated significant cytotoxicity against human leukemic T cells. Molecular modeling suggested that the shape, size, and other molecular properties contributed to their potency, indicating the potential of such compounds in cancer therapy (Gul et al., 2005).

Structural Characterization

A compound with a piperidinyl structure was synthesized and characterized, revealing the solid and solution conformations. Such studies are pivotal for understanding the physical and chemical properties of these compounds, guiding their application in various fields (Ribet et al., 2005).

Anticancer Potential

Piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids were synthesized and evaluated as anticancer agents. Some compounds exhibited strong anticancer activities, underscoring the potential of piperidinyl derivatives in drug development (Rehman et al., 2018).

Safety and Hazards

1-(Isopropylsulfonyl)piperidin-4-amine hydrochloride is classified as having acute toxicity if inhaled, swallowed, or in contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, not eating, drinking, or smoking when using this product, wearing protective gloves/clothing/eye protection/face protection, and storing in a dry place in a closed container.